Tripotassium (1S)-4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate
Tripotassium (1S)-4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate
Brand Name:
Vulcanchem
CAS No.:
157126-15-3
VCID:
VC0030630
InChI:
InChI=1S/C16H19O7PS.3K/c17-24(18,19)16(25(20,21)22)11-5-7-13-6-4-10-15(12-13)23-14-8-2-1-3-9-14;;;/h1-4,6,8-10,12,16H,5,7,11H2,(H2,17,18,19)(H,20,21,22);;;/q;3*+1/p-3/t16-;;;/m0.../s1
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)CCCC(P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+]
Molecular Formula:
C16H16K3O7PS
Molecular Weight:
500.6 g/mol
Tripotassium (1S)-4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate
CAS No.: 157126-15-3
Reference Standards
VCID: VC0030630
Molecular Formula: C16H16K3O7PS
Molecular Weight: 500.6 g/mol
| CAS No. | 157126-15-3 |
|---|---|
| Product Name | Tripotassium (1S)-4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate |
| Molecular Formula | C16H16K3O7PS |
| Molecular Weight | 500.6 g/mol |
| IUPAC Name | tripotassium;(1S)-4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate |
| Standard InChI | InChI=1S/C16H19O7PS.3K/c17-24(18,19)16(25(20,21)22)11-5-7-13-6-4-10-15(12-13)23-14-8-2-1-3-9-14;;;/h1-4,6,8-10,12,16H,5,7,11H2,(H2,17,18,19)(H,20,21,22);;;/q;3*+1/p-3/t16-;;;/m0.../s1 |
| Standard InChIKey | DRADVLDMPYYQDB-OKUPDQQSSA-K |
| Isomeric SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)CCC[C@@H](P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+] |
| SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)CCCC(P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+] |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)CCCC(P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+] |
| Synonyms | (αS)-3-Phenoxy-α-phosphonobenzenebutanesulfonic Acid Tripotassium Salt; |
| PubChem Compound | 15784674 |
| Last Modified | Nov 11 2021 |
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